Cas no 139278-62-9 (Benzoic acid, 2,5-bis[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 2,5-bis[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 139278-62-9
• MF: C₁₀H₆F₆O₈S₂
• MW: 432.270262241364
• CID: 1276003
• PubChem ID: 46180426
• Update Time: 2025-04-20

Benzoic acid, 2,5-bis[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-bis[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• methyl 2,5-bis(trifluoromethylsulfonyloxy)benzoate
• Methyl 2,5-bis[(trifluoromethanesulfonyl)oxy]benzoate
• DTXSID60673032
• 139278-62-9

• Inchi： 1S/C10H6F6O8S2/c1-22-8(17)6-4-5(23-25(18,19)9(11,12)13)2-3-7(6)24-26(20,21)10(14,15)16/h2-4H,1H3
• InChI Key： SYVOHSVHIYKCNW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1C(=O)OC)OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 431.94078
• Monoisotopic Mass: 431.94082846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 113.04